Cas no 13689-19-5 (Tricyclohexylphosphine oxide)

Tricyclohexylphosphine oxide Properties

Names and Identifiers

• Tricyclohexylphosphine oxide
• dicyclohexylphosphorylcyclohexane
• PHOSPHINE OXIDE,TRICYCLOHEXYL
• tricyclohexylphosphane oxide
• tricyclohexyl-phosphineoxid
• (Dicyclohexylphosphoroso)cyclohexane
• PHOSPHINE OXIDE, TRICYCLOHEXYL-
• Tricyclohexylphosphineoxide
• LEFPWWWXFFNJAA-UHFFFAOYSA-N
• NSC222417
• TRA0098701
• AK305708
• ZB012666
• SY106349
• MFCD00014298
• 13689-19-5
• 4-16-00-01009 (Beilstein Handbook Reference)
• Y-200026
• SCHEMBL517951
• DTXSID90160001
• CS-0155317
• AS-60467
• F8880-3373
• FT-0636939
• BRN 2808763
• A886604
• C18H33OP
• T3430
• F10270
• NSC-222417
• NSC 222417
• AKOS026670088
• DTXCID0082492
• DB-042365
• (dicyclohexylphosphoroso)cyclohexane
• +Expand

• MDL： MFCD00014298
• InChIKey： LEFPWWWXFFNJAA-UHFFFAOYSA-N
• Inchi： 1S/C18H33OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h16-18H,1-15H2
• SMILES： P(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 2808763

Computed Properties

• Exact Mass: 296.22700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 296.227
• Heavy Atom Count: 20
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 6.34760
• PSA: 26.88000
• Refractive Index: 1.492
• Water Partition Coefficient: Soluble in most organic solvents. Insoluble in water.
• Boiling Point: 210°C/0.75mmHg(lit.)
• Melting Point: 155.0 to 159.0 deg-C
• Flash Point: 236.0±19.6 °C
• Color/Form: With white crystals
• Solubility: Insoluble
• Density: 1.00

Tricyclohexylphosphine oxide Security Information

• Symbol: GHS07
• RTECS：SZ1600000
• Safety Term：6.1
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：UN3464
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：6.1

Tricyclohexylphosphine oxide Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%